4-ethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• IUPAC Name: 4-ethyl-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C22H19N3O2/c1-2-15-5-9-17(10-6-15)21(26)24-14-16-7-11-18(12-8-16)22-25-20-19(27-22)4-3-13-23-20/h3-13H,2,14H2,1H3,(H,24,26)
• InChI Key: YCRHMDLKIAHYBA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C22H19N3O2
• Molecular Weight: 357.4 g/mol

Description

4-ethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide (EPB) is a chemical compound that has been synthesized and studied for its potential applications in scientific research. EPB is a benzamide derivative that has been found to have various biochemical and physiological effects, making it a promising candidate for research in different fields.

Mechanism of Action

The mechanism of action of 4-ethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide involves the inhibition of the protein kinase CK2, which plays a crucial role in cell proliferation and survival. By inhibiting CK2, this compound can induce apoptosis and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of CK2, induction of apoptosis, and inhibition of cancer cell growth. Additionally, this compound has been found to have anti-inflammatory and antioxidant effects, making it a potential candidate for the development of drugs for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-ethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is its specificity for CK2, which makes it a useful tool for studying the role of CK2 in different cellular processes. However, one limitation of this compound is its relatively low potency compared to other CK2 inhibitors, which may limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-ethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One area of interest is the development of more potent this compound derivatives that can be used in cancer research and other fields. Additionally, this compound could be studied in combination with other drugs to enhance its effectiveness and reduce potential side effects. Finally, this compound could be studied in animal models to better understand its in vivo effects and potential therapeutic applications.

Scientific Research Applications

4-ethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been studied for its potential applications in different fields of scientific research. One of the primary areas of interest is its role in cancer research. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of anti-cancer drugs.